![molecular formula C7H5IN2 B6234600 3-iodoimidazo[1,5-a]pyridine CAS No. 1504820-07-8](/img/no-structure.png)
3-iodoimidazo[1,5-a]pyridine
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Overview
Description
3-Iodoimidazo[1,5-a]pyridine is a chemical compound with the molecular formula C7H5IN2 and a molecular weight of 244.03 . It is a light yellow to brown solid .
Synthesis Analysis
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . A transition-metal-free sp3 C–H amination reaction has been established for imidazo[1,5-a]pyridine synthesis employing molecular iodine from 2-pyridyl ketones and alkylamines . In the presence of sodium acetate (NaOAc), the I2-mediated oxidative annulations of readily available substrates produced a variety .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H5IN2/c8-7-9-5-6-3-1-2-4-10(6)7/h1-5H . The key to this code, FDXUCLUVVIILAX-UHFFFAOYSA-N, provides information about the molecular structure of the compound .Chemical Reactions Analysis
N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from a-bromoketones and 2-aminopyridine under different reaction conditions . N-(Pyridin-2-yl)amides were formed in toluene via C–C bond cleavage promoted by I2 and TBHP and the reaction conditions were mild and metal-free .Physical and Chemical Properties Analysis
This compound is a light yellow to brown solid . It is stored at a temperature of +4°C .Scientific Research Applications
Synthesis and Chemical Properties
- Iodocyclization Cascade Synthesis: Zhou et al. (2019) developed a method for synthesizing 3-iodoimidazo[1,2-a]pyridines using I2O5-mediated iodocyclization of N-(1-arylallyl)pyridin-2-amines, with the process involving oxidative cyclization/decarboxylation/iodination (Zhou et al., 2019).
- Sequential Oxidative Amination/Iodination: Wu et al. (2016) described an iodine-promoted dual oxidative Csp3–H amination and Csp3–H iodination, leading to the synthesis of 1-iodoimidazo[1,5-a]pyridines (Wu et al., 2016).
- Electrochemical Oxidative Iodination: Park et al. (2020) achieved electrochemical oxidative iodination of imidazo[1,2-a]pyridines using NaI as an iodine source under metal-free conditions (Park et al., 2020).
Applications in Organic Chemistry
- Fluorescent Emission and Quantum Yields: Shibahara et al. (2009) synthesized 1,3-diarylated imidazo[1,5-a]pyridines, which showed a wide variety of fluorescent emissions with improved quantum yields compared to monoarylated ones (Shibahara et al., 2009).
- Suzuki Cross-Coupling Reactivity: Enguehard et al. (2000) reported on the reactivity of various 2-substituted-3-iodoimidazo[1,2-a]pyridines in Suzuki cross-coupling reactions, influenced by the nature of the substituent (Enguehard et al., 2000).
Novel Synthesis Methods
- Zinc Iodide Catalyzed Synthesis: Han et al. (2015) developed a concise approach for synthesizing 3-aminoimidazo[1,2-a]pyridines using zinc iodide catalysis (Han et al., 2015).
- Domino Cyclization/Halogenation Reactions: Enguehard-Gueiffier et al. (2015) demonstrated a regiocontrolled 6-endo-dig cyclization of 3-ethynylimidazo[1,2-a]pyridine-2-carbonitriles for synthesizing 4-iodoimidazo[1,2-a:4,5-c′]dipyridines (Enguehard-Gueiffier et al., 2015).
Photophysical Properties
- Fluorescent Wavelength Correlation: Yamaguchi et al. (2011) synthesized 1-alkynyl- and 1-alkenyl-3-arylimidazo[1,5-a]pyridines and observed a linear correlation between the fluorescent wavelength and Hammett substituent constants (Yamaguchi et al., 2011).
Mechanism of Action
Target of Action
3-Iodoimidazo[1,5-a]pyridine is a derivative of imidazopyridine, a class of compounds that have shown a wide range of pharmacological activities . The primary targets of this compound are cancer cells, particularly breast cancer cells . These compounds interact with the cancer cells, inhibiting their proliferation and growth .
Mode of Action
The mode of action of this compound involves its interaction with cancer cells. The compound is synthesized through a transition-metal-free sp3 C–H amination reaction, employing molecular iodine from 2-pyridyl ketones and alkylamines . This reaction results in the production of a variety of imidazo[1,5-a]pyridine derivatives . These derivatives then interact with the cancer cells, leading to changes in the cells’ growth and proliferation .
Biochemical Pathways
The biochemical pathways affected by this compound are primarily related to cell growth and proliferation. The compound’s interaction with cancer cells leads to changes in these pathways, resulting in inhibited cell growth . .
Pharmacokinetics
It is known that the compound has a molecular weight of 24403 , which may influence its bioavailability and pharmacokinetic properties.
Result of Action
The primary result of the action of this compound is the inhibition of cancer cell growth and proliferation . In particular, the compound has shown potent activity against breast cancer cell lines . For example, one study found that a derivative of this compound exhibited potent activity against the MCF7 and MDA-MB-231 breast cancer cell lines .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, the compound’s synthesis involves a reaction that is mediated by molecular iodine , suggesting that the presence of iodine in the environment could potentially influence the compound’s action Additionally, the compound’s stability and efficacy could be affected by factors such as temperature and pH.
Safety and Hazards
The safety data sheet for 3-Iodoimidazo[1,2-a]pyridine indicates that it causes skin irritation and serious eye irritation . Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and seeking medical advice if skin or eye irritation occurs .
Future Directions
The synthesis of imidazo[1,5-a]pyridine has been a subject of intense research for numerous decades . The development of synthetic strategies for the functionalization of this valuable scaffold is very meaningful . The recent development in imidazo[1,5-a]pyridine construction involving cyclocondensation, cycloaddition, oxidative cyclization, and transannulation reactions has been detailed .
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-iodoimidazo[1,5-a]pyridine involves the reaction of imidazo[1,5-a]pyridine with iodine in the presence of a suitable oxidizing agent.", "Starting Materials": [ "Imidazo[1,5-a]pyridine", "Iodine", "Oxidizing agent" ], "Reaction": [ "Imidazo[1,5-a]pyridine is dissolved in a suitable solvent such as acetonitrile or DMF.", "Iodine is added to the solution and the mixture is stirred at room temperature for a period of time.", "An oxidizing agent such as tert-butyl hydroperoxide or hydrogen peroxide is added to the reaction mixture to facilitate the reaction.", "The reaction mixture is then heated to reflux for several hours to complete the reaction.", "The resulting product, 3-iodoimidazo[1,5-a]pyridine, is isolated by filtration or chromatography and purified by recrystallization." ] } | |
CAS No. |
1504820-07-8 |
Molecular Formula |
C7H5IN2 |
Molecular Weight |
244 |
Purity |
95 |
Origin of Product |
United States |
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